molecular formula C6H3Cl2NO3 B8385696 2-(2,2-Dichlorovinyl)-5-nitrofuran

2-(2,2-Dichlorovinyl)-5-nitrofuran

Cat. No.: B8385696
M. Wt: 208.00 g/mol
InChI Key: BDZGENDGNWGPFP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(2,2-Dichlorovinyl)-5-nitrofuran is a useful research compound. Its molecular formula is C6H3Cl2NO3 and its molecular weight is 208.00 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C6H3Cl2NO3

Molecular Weight

208.00 g/mol

IUPAC Name

2-(2,2-dichloroethenyl)-5-nitrofuran

InChI

InChI=1S/C6H3Cl2NO3/c7-5(8)3-4-1-2-6(12-4)9(10)11/h1-3H

InChI Key

BDZGENDGNWGPFP-UHFFFAOYSA-N

Canonical SMILES

C1=C(OC(=C1)[N+](=O)[O-])C=C(Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred mixture of 14.1 g of 5-nitro-2-furaldehyde and 22.1 g of dichloroacetyl chloride in 300 ml of benzene was added dropwise at 25°-30° over a 30-minute period a solution of 15.2 g of triethylamine in 50 ml of benzene. The mixture then was stirred at 25°-30° for an additional 30 minutes and then for 90 minutes at reflux. After cooling, the mixture was filtered and the filtrate was washed and dried, concentrated under reduced pressure and Claisen distilled to give a liquid product, b.p.: 88°-98° at 0.3 torr. (mainly 90°-95°). This material was crystallized from acetone/petroleum ether to give 1 as a light yellow solid, m.p.: 74°-75°.
Quantity
14.1 g
Type
reactant
Reaction Step One
Quantity
22.1 g
Type
reactant
Reaction Step One
Quantity
300 mL
Type
solvent
Reaction Step One
Quantity
15.2 g
Type
reactant
Reaction Step Two
Quantity
50 mL
Type
solvent
Reaction Step Two
Name

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